Benzeneethanimidothioic acid, N-hydroxy-alpha-oxo-, phenyl ester

• CAS No.: 30822-65-2
• Molecular Formula: C14H11NO2S
• Molecular Weight: 257.31 g/mol
• IUPAC Name: phenyl (1Z)-N-hydroxy-2-oxo-2-phenylethanimidothioate
• InChI: InChI=1S/C14H11NO2S/c16-13(11-7-3-1-4-8-11)14(15-17)18-12-9-5-2-6-10-12/h1-10,17H/b15-14-
• InChI Key: SUHJSRFHPOOMDG-PFONDFGASA-N
• Isomeric SMILES: C1=CC=C(C=C1)C(=O)/C(=N/O)/SC2=CC=CC=C2
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C(=NO)SC2=CC=CC=C2

Description

Benzeneethanimidothioicacid, N-hydroxy-a-oxo-, phenyl ester, (Z)- is a chemical compound with the molecular formula C14H11NO2S.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Benzeneethanimidothioicacid, N-hydroxy-a-oxo-, phenyl ester, (Z)- involves several steps. One common method includes the reaction of benzeneethanimidothioic acid with N-hydroxy-a-oxo-phenyl ester under controlled conditions. The reaction typically requires a catalyst and specific temperature and pressure settings to ensure the desired product is obtained .

Industrial Production Methods

Industrial production of this compound often involves large-scale synthesis using optimized reaction conditions to maximize yield and purity. The process may include purification steps such as recrystallization or chromatography to isolate the final product .

Chemical Reactions Analysis

Types of Reactions

Benzeneethanimidothioicacid, N-hydroxy-a-oxo-, phenyl ester, (Z)- undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form different products depending on the oxidizing agent used.

Reduction: Reduction reactions can convert it into other derivatives with different functional groups.

Substitution: It can undergo substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various catalysts to facilitate substitution reactions. The conditions often involve specific temperatures, solvents, and pH levels to achieve the desired outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce thiols or other reduced forms .

Scientific Research Applications

Benzeneethanimidothioicacid, N-hydroxy-a-oxo-, phenyl ester, (Z)- has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of Benzeneethanimidothioicacid, N-hydroxy-a-oxo-, phenyl ester, (Z)- involves its interaction with specific molecular targets. It can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other benzeneethanimidothioic acid derivatives and phenyl esters with different substituents. These compounds share structural similarities but may have different chemical and biological properties .

Uniqueness

Its ability to undergo various chemical reactions and its potential biological activities make it a valuable compound for research and industrial use .